Cas no 898789-87-2 (4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone)

• Product Name: 4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone
• CAS No: 898789-87-2
• MF: C₂₁H₂₁NO₃
• MW: 335.396345853806
• MDL: MFCD03842357
• CID: 1945584
• PubChem ID: 24725079
• Update Time: 2025-06-15

4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[3-(2,5-dihydropyrrol-1-ylmethyl)benzoyl]benzoate
• 4'-carboethoxy-3-(3-pyrrolinomethyl) benzophenone
• 898789-87-2
• Ethyl4-(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzoate
• Ethyl 4-{3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]benzoyl}benzoate
• Ethyl 4-(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzoate
• 4'-CARBOETHOXY-3-(3-PYRROLINOMETHYL)BENZOPHENONE
• MFCD03842357
• AKOS016020830
• DTXSID40643475
• 4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842357
• Inchi： 1S/C21H21NO3/c1-2-25-21(24)18-10-8-17(9-11-18)20(23)19-7-5-6-16(14-19)15-22-12-3-4-13-22/h3-11,14H,2,12-13,15H2,1H3
• InChI Key： HBRDJACTSWDEOE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OCC)=CC=1)C1=CC=CC(=C1)CN1CC=CC1

Computed Properties

• Exact Mass: 335.15200
• Monoisotopic Mass: 335.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 490.6°C at 760 mmHg
• Flash Point: 250.5°C
• Refractive Index: 1.598
• PSA: 46.61000
• LogP: 3.40400

4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone Security Information

• Storage Condition：(BD313393)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone

Comprehensive Overview of 4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone (CAS No. 898789-87-2)

4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone (CAS No. 898789-87-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms such as 4'-CE-3-PMBP, belongs to the benzophenone family, which is known for its versatility in synthetic chemistry. The presence of both carboethoxy and pyrrolinomethyl functional groups in its structure makes it a valuable intermediate for the development of novel drug candidates and advanced materials.

In recent years, the demand for benzophenone derivatives has surged, driven by their applications in UV stabilizers, photoinitiators, and pharmaceutical intermediates. Researchers are particularly interested in 4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone due to its potential role in modulating biological pathways. For instance, its pyrrolinomethyl moiety is often explored for its ability to interact with enzymes and receptors, making it a candidate for drug discovery projects targeting neurological and metabolic disorders. The carboethoxy group, on the other hand, enhances the compound's solubility and stability, which are critical factors in formulation development.

The synthesis of 4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone typically involves multi-step organic reactions, including Friedel-Crafts acylation and esterification. These processes are optimized to achieve high yields and purity, which are essential for its use in sensitive applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. The compound's CAS No. 898789-87-2 serves as a unique identifier in regulatory and commercial databases, facilitating its traceability and procurement.

From an environmental and safety perspective, 4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone is handled under controlled conditions to minimize risks. While it is not classified as a hazardous material, proper storage and handling protocols are recommended to maintain its integrity. The compound's stability under various temperature and pH conditions makes it suitable for long-term storage, a feature highly valued in industrial and research settings.

In the context of current trends, the compound aligns with the growing interest in green chemistry and sustainable synthesis methods. Researchers are exploring eco-friendly catalysts and solvents to produce benzophenone derivatives like 4'-CE-3-PMBP with reduced environmental impact. Additionally, the rise of AI-driven drug discovery has increased the demand for such intermediates, as they are often used in high-throughput screening and virtual ligand design. This intersection of chemistry and technology underscores the compound's relevance in modern scientific endeavors.

Another area of interest is the compound's potential in cosmetic formulations. Benzophenone derivatives are commonly used as UV filters, and the unique structure of 4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone may offer advantages in terms of efficacy and safety. Studies are ongoing to evaluate its photostability and compatibility with other cosmetic ingredients, addressing consumer concerns about skin sensitivity and environmental persistence.

In summary, 4'-Carboethoxy-3-(3-pyrrolinomethyl) benzophenone (CAS No. 898789-87-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and cosmetics. Its structural features, including the carboethoxy and pyrrolinomethyl groups, make it a valuable tool for researchers and industries alike. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in innovation and development across multiple disciplines.